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Compound of Interest

Compound Name: 5-Bromo-7-methoxybenzofuran

Cat. No.: B176308

CAS Number: 164414-62-4

This technical guide provides an in-depth overview of 5-Bromo-7-methoxybenzofuran, a
heterocyclic compound of interest to researchers and professionals in the fields of medicinal
chemistry and drug development. This document outlines its chemical identity, comprehensive
safety data, a plausible experimental protocol for its synthesis, and its potential applications in
synthetic chemistry.

Chemical and Physical Properties

5-Bromo-7-methoxybenzofuran is a substituted benzofuran with the molecular formula
CoH7BrO2 and a molecular weight of 227.05 g/mol .[1] Its structure features a bromine atom at
the 5-position and a methoxy group at the 7-position of the benzofuran core.

Table 1: Chemical Identification

Identifier Value

CAS Number 164414-62-4[1]

Molecular Formula CoH7BrO:z

Molecular Weight 227.05 g/mol [1]

IUPAC Name 5-Bromo-7-methoxybenzofuran
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Safety Data

It is imperative to handle 5-Bromo-7-methoxybenzofuran with appropriate safety precautions
in a laboratory setting. The following tables summarize the available safety information based
on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 2: GHS Hazard Statements

Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Table 3: GHS Precautionary Statements
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON CENTER or
P301+P312 o

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P330 Rinse mouth.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P405 Store locked up.
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PEOL Dispose of contents/container to an approved
waste disposal plant.

First Aid Measures:

« If inhaled: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.

 In case of skin contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.

 In case of eye contact: Rinse with pure water for at least 15 minutes and consult a doctor.

« If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.

Firefighting Measures:
» Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
o Adbvice for firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-7-
methoxybenzofuran is not readily available in the reviewed literature, a plausible synthetic
route can be devised based on general methods for the synthesis of substituted benzofurans. A
common approach involves the intramolecular cyclization of a suitably substituted phenol.

Proposed Synthesis of 5-Bromo-7-methoxybenzofuran:

A potential synthetic pathway could start from 3-methoxyphenol, proceed through bromination
to form 2,4-dibromo-5-methoxyphenol, followed by a reaction to introduce a two-carbon unit at
the ortho position to the hydroxyl group, and finally, an intramolecular cyclization to form the
benzofuran ring.

Experimental Workflow for a Plausible Synthesis:
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Step 2: Alkylation/Acylation Step 3: Intramolecular Cyclization

Step 4: Purification

Purified

g 2-(2.4-dibromo-5-methoxyphenoxy)acetaldehyde

Click to download full resolution via product page
Caption: Plausible synthetic workflow for 5-Bromo-7-methoxybenzofuran.
Detailed Hypothetical Protocol:

e Bromination of 3-methoxyphenol: To a solution of 3-methoxyphenol in a suitable solvent
(e.g., acetic acid or a chlorinated solvent), slowly add a solution of bromine at a controlled
temperature. The reaction mixture is stirred until the starting material is consumed
(monitored by TLC). The product, 2,4-dibromo-5-methoxyphenol, is then isolated by
extraction and purified.

e Introduction of the furan ring precursor: The resulting 2,4-dibromo-5-methoxyphenol is
reacted with a reagent that can introduce a two-carbon unit ortho to the hydroxyl group. For
example, a Williamson ether synthesis with a protected 2-haloethanol followed by oxidation
and deprotection, or direct reaction with an appropriate C2 synthon.

 Intramolecular Cyclization: The intermediate from the previous step is subjected to
cyclization conditions. This can often be achieved by heating in the presence of a strong acid
(like polyphosphoric acid) or a base, which facilitates the intramolecular nucleophilic attack of
the phenolic oxygen onto the adjacent side chain, leading to the formation of the furan ring.

 Purification: The crude 5-Bromo-7-methoxybenzofuran is purified using standard
laboratory techniques, such as column chromatography on silica gel, to yield the final
product.

Potential Applications in Drug Development

Aryl bromides, such as 5-Bromo-7-methoxybenzofuran, are valuable intermediates in organic
synthesis, particularly in the construction of complex molecules through cross-coupling
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reactions. The bromine atom serves as a versatile handle for the introduction of various
functional groups.

A common and powerful application for such a compound is the Suzuki-Miyaura cross-coupling
reaction. This palladium-catalyzed reaction allows for the formation of a carbon-carbon bond
between the aryl bromide and an organoboron compound (e.g., a boronic acid or ester). This
reaction is widely used in the pharmaceutical industry to synthesize biaryl and heteroaryl
structures, which are common motifs in biologically active molecules.

Logical Workflow for a Suzuki Coupling Application:

5-Bromo-7-methoxybenzofuran

Purification

Suzuki Coupling Reaction

5-Aryl/Heteroaryl-7-methoxybenzofuran Purified Coupled Product

Aryl/Heteroaryl
Boronic Acid

Click to download full resolution via product page

Caption: General workflow for a Suzuki coupling reaction using 5-Bromo-7-
methoxybenzofuran.

This workflow illustrates how 5-Bromo-7-methoxybenzofuran can be utilized as a building
block to generate a library of novel compounds with potential biological activities by varying the
boronic acid coupling partner. These new derivatives can then be screened for their therapeutic
potential in various drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromo-7-methoxybenzofuran: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176308#5-bromo-7-methoxybenzofuran-cas-number-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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